Cas no 1315366-58-5 (2-Piperidinone, 6-(2-aminoethyl)-)
2-Piperidinone, 6-(2-aminoethyl)- Chemical and Physical Properties
Names and Identifiers
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- 6-(2-aminoethyl)piperidin-2-one
- 2-Piperidinone, 6-(2-aminoethyl)-
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- Inchi: 1S/C7H14N2O/c8-5-4-6-2-1-3-7(10)9-6/h6H,1-5,8H2,(H,9,10)
- InChI Key: QWKBLMSXTQZZGW-UHFFFAOYSA-N
- SMILES: O=C1CCCC(CCN)N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 125
- XLogP3: -0.6
- Topological Polar Surface Area: 55.1
2-Piperidinone, 6-(2-aminoethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-80078-0.05g |
6-(2-aminoethyl)piperidin-2-one |
1315366-58-5 | 0.05g |
$816.0 | 2023-02-12 | ||
| Enamine | EN300-80078-0.1g |
6-(2-aminoethyl)piperidin-2-one |
1315366-58-5 | 0.1g |
$855.0 | 2023-02-12 | ||
| Enamine | EN300-80078-0.25g |
6-(2-aminoethyl)piperidin-2-one |
1315366-58-5 | 0.25g |
$893.0 | 2023-02-12 | ||
| Enamine | EN300-80078-0.5g |
6-(2-aminoethyl)piperidin-2-one |
1315366-58-5 | 0.5g |
$933.0 | 2023-02-12 | ||
| Enamine | EN300-80078-1.0g |
6-(2-aminoethyl)piperidin-2-one |
1315366-58-5 | 1.0g |
$971.0 | 2023-02-12 | ||
| Enamine | EN300-80078-2.5g |
6-(2-aminoethyl)piperidin-2-one |
1315366-58-5 | 2.5g |
$1903.0 | 2023-02-12 | ||
| Enamine | EN300-80078-5.0g |
6-(2-aminoethyl)piperidin-2-one |
1315366-58-5 | 5.0g |
$2816.0 | 2023-02-12 | ||
| Enamine | EN300-80078-10.0g |
6-(2-aminoethyl)piperidin-2-one |
1315366-58-5 | 10.0g |
$4176.0 | 2023-02-12 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01091538-1g |
6-(2-Aminoethyl)piperidin-2-one |
1315366-58-5 | 95% | 1g |
¥4795.0 | 2023-04-03 |
2-Piperidinone, 6-(2-aminoethyl)- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 2-Piperidinone, 6-(2-aminoethyl)-
Introduction to 2-Piperidinone, 6-(2-aminoethyl) (CAS No. 1315366-58-5)
2-Piperidinone, 6-(2-aminoethyl) (CAS No. 1315366-58-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidinone ring and an aminoethyl substituent at the 6-position. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.
The chemical structure of 2-Piperidinone, 6-(2-aminoethyl) is defined by its molecular formula, C8H15NO2, and its molecular weight of approximately 157.21 g/mol. The compound's piperidinone ring provides a rigid scaffold that can interact with biological targets, while the aminoethyl group offers flexibility and the potential for forming hydrogen bonds. These properties make 2-Piperidinone, 6-(2-aminoethyl) an attractive molecule for drug design and development.
In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 2-Piperidinone, 6-(2-aminoethyl). One of the key areas of interest is its role as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with various receptors in the central nervous system (CNS), including serotonin, dopamine, and glutamate receptors. These interactions suggest that 2-Piperidinone, 6-(2-aminoethyl) may have potential applications in the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases.
Beyond its effects on neurotransmitter systems, 2-Piperidinone, 6-(2-aminoethyl) has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-Piperidinone, 6-(2-aminoethyl) may be useful in the management of inflammatory conditions such as arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 2-Piperidinone, 6-(2-aminoethyl) have also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues in the body. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, and its metabolites are excreted through both renal and hepatic pathways.
In addition to its therapeutic potential, 2-Piperidinone, 6-(2-aminoethyl) has been used as a building block in the synthesis of more complex molecules. Its versatile chemical structure allows for the introduction of various functional groups through chemical modifications. This makes it a valuable intermediate in the development of novel drugs and pharmaceuticals.
The safety profile of 2-Piperidinone, 6-(2-aminoethyl) has been evaluated in preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects in humans.
In conclusion, 2-Piperidinone, 6-(2-aminoethyl) (CAS No. 1315366-58-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.
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